Cas no 61510-09-6 (Cholesteryl behenate)

• Product Name: Cholesteryl behenate
• CAS No: 61510-09-6
• Molecular Formula: C₄₉H₈₈O₂
• Molecular Weight: 709.22182
• CID: 57701
• PubChem ID: 16061339

Cholesteryl behenate Properties

Names and Identifiers

• Cholesteryl behenate
• 3beta-Hydroxy-5-cholestene 3-docosanoate
• 5-Cholesten-3beta-ol 3-docosanoate
• Cholesteryl docosanoate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] docosanoate
• 22:0 Cholesteryl ester
• 22:0-cholesterol
• cholest-5-en-3beta-yl docosanoate
• Cholesterol behenate
• Cholesterol,docosanoate
• Cholesterylbehenat
• MFCD00056440
• (3beta)-cholest-5-en-3-yl docosanoate
• Cholest-5-en-3-ol (3beta)-, docosanoate
• Cholesterol, docosanoate
• Cholesterylbehenate
• Cholesteryl behenate, >=90% (HPLC; detection at 205 nm)
• 61510-09-6
• AKOS027320519
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl docosanoate
• Q27157698
• F85536
• CS-6905
• CE(22:0)
• LMST01020016
• CHEBI:84352
• CHOLEST-5-EN-3-OL(3.BETA.)-, DOCOSANOATE
• UNII-H15EQJ092L
• DTXSID20210508
• Cholesteryl docosanoate;Cholesterol behenate
• H15EQJ092L
• MS-31196
• CHOLEST-5-EN-3-OL (3.BETA.)-, DOCOSANOATE
• HY-N2339
• Cholest-5-en-3-ol(3beta)-, docosanoate
• SCHEMBL892121
• cholesterol behenate

• MDL： MFCD00056440
• InChIKey： WBOQXYUYHINMOC-FTAWAYKBSA-N
• Inchi： 1S/C49H88O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-47(50)51-42-34-36-48(5)41(38-42)30-31-43-45-33-32-44(40(4)28-26-27-39(2)3)49(45,6)37-35-46(43)48/h30,39-40,42-46H,7-29,31-38H2,1-6H3/t40-,42+,43+,44-,45+,46+,48+,49-/m1/s1
• SMILES： CC(C)CCC[C@@H](C)[C@H]1CC[C@@]2([H])[C@]3([H])CC=C4C[C@@H](OC(CCCCCCCCCCCCCCCCCCCCC)=O)CC[C@]4(C)[C@@]3([H])CC[C@]12C

Computed Properties

• Exact Mass: 708.67800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 27
• Monoisotopic Mass: 708.67843205g/mol
• Heavy Atom Count: 51
• Complexity: 996
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 19.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 15.76150
• PSA: 26.30000
• Refractive Index: 1.504
• Boiling Point: 711°C at 760 mmHg
• Flash Point: 385.1°C
• Density: 0.94